2-mercaptoethanol 2-mercaptoethanol Thioglycol appears as a water-white liquid. May be toxic by ingestion, inhalation, or skin absorption.
Mercaptoethanol is a primary alcohol and an alkanethiol. It has a role as a geroprotector.
A water-soluble thiol derived from hydrogen sulfide and ethanol. It is used as a reducing agent for disulfide bonds and to protect sulfhydryl groups from oxidation.
Brand Name: Vulcanchem
CAS No.: 155613-89-1
VCID: VC21117375
InChI: InChI=1S/C2H6OS/c3-1-2-4/h3-4H,1-2H2
SMILES: C(CS)O
Molecular Formula: C2H6OS
C2H6OS
HSCH2CH2OH
Molecular Weight: 78.14 g/mol

2-mercaptoethanol

CAS No.: 155613-89-1

Cat. No.: VC21117375

Molecular Formula: C2H6OS
C2H6OS
HSCH2CH2OH

Molecular Weight: 78.14 g/mol

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2-mercaptoethanol - 155613-89-1

Specification

Description Thioglycol appears as a water-white liquid. May be toxic by ingestion, inhalation, or skin absorption.
Mercaptoethanol is a primary alcohol and an alkanethiol. It has a role as a geroprotector.
A water-soluble thiol derived from hydrogen sulfide and ethanol. It is used as a reducing agent for disulfide bonds and to protect sulfhydryl groups from oxidation.
CAS No. 155613-89-1
Molecular Formula C2H6OS
C2H6OS
HSCH2CH2OH
Molecular Weight 78.14 g/mol
IUPAC Name 2-sulfanylethanol
Standard InChI InChI=1S/C2H6OS/c3-1-2-4/h3-4H,1-2H2
Standard InChI Key DGVVWUTYPXICAM-UHFFFAOYSA-N
SMILES C(CS)O
Canonical SMILES C(CS)O
Boiling Point 315 to 316 °F at 742 mmHg (decomposes) (NTP, 1992)
Decomp at bp 157-158 °C, 742 mm Hg
157 °C
Colorform Water-white mobile liquid
Flash Point 165 °F (NFPA, 2010)
74 °C
165 °F (74 °C) (open cup)
74 °C o.c.
Melting Point -148 °F (NTP, 1992)
< 25 °C

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